4-isopropoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: N-[(2-nitrophenyl)carbamothioyl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C17H17N3O4S/c1-11(2)24-13-9-7-12(8-10-13)16(21)19-17(25)18-14-5-3-4-6-15(14)20(22)23/h3-11H,1-2H3,(H2,18,19,21,25)
• InChI Key: OVHCBNKWBULYLQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C17H17N3O4S
• Molecular Weight: 359.4 g/mol

Description

4-isopropoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is of interest to researchers because of its unique chemical properties and potential therapeutic uses. In

Mechanism of Action

The mechanism of action of 4-isopropoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and proliferation. This compound may also work by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 4-isopropoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide has a range of biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and may also have anti-inflammatory and antibacterial properties. Additionally, this compound has been shown to have minimal toxicity in animal studies, suggesting that it may be safe for use in humans.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-isopropoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide in lab experiments is its potent anti-cancer activity. This compound may be useful for studying the mechanisms of cancer cell growth and proliferation, as well as for developing new cancer treatments. However, one limitation of using this compound is its complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are many potential future directions for research on 4-isopropoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide. One area of interest is the development of new cancer treatments based on this compound. Additionally, researchers may investigate the potential use of this compound as an anti-inflammatory or antibacterial agent. Further studies may also be conducted to better understand the mechanism of action of this compound and to identify any potential side effects or limitations for its use in humans.
In conclusion, 4-isopropoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide is a compound of interest to researchers for its potential applications in scientific research. This compound has been studied for its potent anti-cancer activity, anti-inflammatory and antibacterial properties, and minimal toxicity in animal studies. While there are some limitations to using this compound in lab experiments, there are many potential future directions for research on 4-isopropoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide, including the development of new cancer treatments and investigations into its mechanism of action and potential side effects.

Scientific Research Applications

4-isopropoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide has been studied extensively for its potential applications in scientific research. One area of interest is its potential as a therapeutic agent for the treatment of cancer. Studies have shown that this compound has potent anti-cancer activity and may be effective in treating a range of different types of cancer. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent, as well as its ability to inhibit the growth of bacteria and viruses.